Cas no 17094-34-7 (Ethyl pivaloylacetate)

• Product Name: Ethyl pivaloylacetate
• CAS No: 17094-34-7
• Molecular Formula: C₉H₁₆O₃
• Molecular Weight: 172.22154
• MDL: MFCD00042886
• CID: 50646
• PubChem ID: 87568354

Ethyl pivaloylacetate Properties

Names and Identifiers

• Ethyl 4,4-dimethyl-3-oxopentanoate
• Ethyl pivaloylacetate
• Ethyl 4,4-Dimethyl-3-oxovalerate
• 4,4-Dimethyl-3-Oxovaleric Acid Ethyl Ester
• 4,4-Dimethyl-3-oxopentanoic acid ethyl ester,Ethyl 4,4-dimethyl-3-oxopentanoate
• Pivaloylacetic Acid Ethyl Ester
• Ethyl Pivaloyacetate
• Ethyl4,4,4-trimethylacetoacetate
• ETHYL 3,3,3-TRIMETHYLACETOACETATE
• ETHYL-3-OXO-4,4-DIMETHYLPENTANOATE
• Ethyl pivaloylacetate ,98%
• Ethyl pivaloylacetate >=97.0% (GC)
• 4,4-Dimethyl-3-oxovaleric Acid Ethyl Ester
• Ethyl Pivaloylacetate
• ETHYL 4,4-DIMETHYL-3-OXOVALERATE
• AC-10067
• Ethyl 4,4,4-trimethylacetoacetate
• ethyl pivaloyl acetate
• MFCD00042886
• Valeric acid, 4,4-dimethyl-3-oxo-, ethyl ester
• 17094-34-7
• FT-0617086
• Ethyl pivaloylacetate, >=97.0% (GC)
• 4,4-dimethyl-3-oxo-pentanoic acid ethyl ester
• Ethyl 3-oxo-4,4-dimethylpentanoate
• AKOS000120574
• DTXSID0066161
• HY-W076971
• NS00025606
• D1891
• Ethyl 4,4-dimethyl-3-oxo-pentanoate
• Pentanoic acid, 4,4-dimethyl-3-oxo-, ethyl ester
• Ethyl (2,2-dimethylpropionyl)acetate
• CS-0131139
• EINECS 241-162-4
• 4,4-Dimethyl-3-oxopentanoic acid ethyl ester
• SY007232
• VUYNTIDSHCJIKF-UHFFFAOYSA-
• AI3-19273
• pivaloyl acetic acid ethyl ester
• ethyl pivaloylacetoacetate
• InChI=1/C9H16O3/c1-5-12-8(11)6-7(10)9(2,3)4/h5-6H2,1-4H3
• Ethylpivaloylacetate
• EN300-21058
• MS-20229
• W-110449
• ethyl4,4-dimethyl-3-oxopentanoate
• SCHEMBL66328
• RHZ3L061FH
• UNII-RHZ3L061FH
• FT-0657100
• 4,4-Dimethyl-3-oxovaleric acid ethyl ester
• DA-09360
• STL185692
• Ethyl 4,4-dimethyl-3-oxovalerate
• ETHYL PIVALOYLACETATE
• PIVALOYLACETIC ACID ETHYL ESTER
• ETHYL 4,4-DIMETHYL-3-OXOPENTANOATE

• MDL： MFCD00042886
• InChIKey： VUYNTIDSHCJIKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O3/c1-5-12-8(11)6-7(10)9(2,3)4/h5-6H2,1-4H3
• SMILES： CCOC(=O)CC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.109944g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 172.109944g/mol
• Monoisotopic Mass: 172.109944g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 12
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.55480
• PSA: 43.37000
• Refractive Index: n20/D 1.432
• Boiling Point: 88-90 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Color/Form: Colorless or yellowish transparent liquid
• Solubility: Uncertain
• Density: 0.967 g/mL at 20 °C(lit.)

Ethyl pivaloylacetate Security Information

• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• TSCA：Yes

Ethyl pivaloylacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters